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Compound of Interest

7-Hydroxygranisetron
Compound Name:
hydrochloride

Cat. No.: B000577

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties
of 7-Hydroxygranisetron hydrochloride, a significant metabolite of the potent 5-HT3 receptor
antagonist, granisetron. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and pharmacological
studies.

Core Properties and Data

7-Hydroxygranisetron hydrochloride is the primary active metabolite of granisetron, a widely
used antiemetic agent.[1] Understanding its fundamental properties is crucial for
comprehending its pharmacological profile and for the development of analytical and synthetic
methodologies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 7-Hydroxygranisetron
hydrochloride is presented in the table below.
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Property Value Reference

7-hydroxy-1-methyl-N-

[(AR,5S)-9-methyl-9-
Chemical Name azabicyclo[3.3.1]nonan-3- [2]

yllindazole-3-

carboxamide;hydrochloride

7-Hydroxy Granisetron HCI, 7-
Synonyms ) N/A

OH Granisetron HCI
CAS Number 133841-04-0 [2]
Molecular Formula C1sH25CIN4O2 [2]
Molecular Weight 364.87 g/mol [2]

) ) ) Assumed based on related
Appearance White to off-white solid
compounds
Melting Point Not available N/A
. ) Assumed based on

Solubility Soluble in water

hydrochloride salt form

pKa (predicted for free base)

8.90 +0.40

N/A

Mechanism of Action and Signaling Pathway

As a metabolite of granisetron, 7-Hydroxygranisetron hydrochloride is understood to exert

its pharmacological effects primarily through the antagonism of the serotonin 5-HT3 receptor.

This receptor is a ligand-gated ion channel, and its activation by serotonin (5-

hydroxytryptamine) is a key step in the signaling cascade that leads to nausea and vomiting,

particularly in the context of chemotherapy and radiotherapy.

Chemotherapeutic agents can cause damage to enterochromatffin cells in the gastrointestinal

tract, leading to a significant release of serotonin. This released serotonin then binds to 5-HT3

receptors on vagal afferent nerves, initiating a signal that is transmitted to the chemoreceptor

trigger zone (CTZ) and the solitary tract nucleus in the brainstem, ultimately triggering the

emetic reflex.
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7-Hydroxygranisetron hydrochloride, by competitively blocking these 5-HT3 receptors,
prevents the binding of serotonin and thereby inhibits the initiation of this signaling cascade.
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Gastrointestinal Tract Central Nervous System

Precursors

Gynthesis of 7-Hydroxy-1-methyl-1H-indazole-3-carboxylic acicD

Intermediate endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine

Amide Coupling

Free Base

Galt Formation & PurificatioD

7-Hydroxygranisetron HCI
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Metabolism

| Liver (CYP450 Enzymes) |

Aromatic Hydroxylation (Major) \ N-Demethylation (Minor)

7-Hydroxygranisetron 9'-Desmethylgranisetron

Conjugation

Urine & Feces

Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b000577#7-hydroxygranisetron-hydrochloride-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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